Cas no 89967-10-2 (1-Propanone, 1-(2-phenyl-4-pyrimidinyl)-, oxime)

1-Propanone, 1-(2-phenyl-4-pyrimidinyl)-, oxime structure
89967-10-2 structure
Product name:1-Propanone, 1-(2-phenyl-4-pyrimidinyl)-, oxime
CAS No:89967-10-2
MF:C13H13N3O
MW:227.261822462082
CID:584592
PubChem ID:137086761

1-Propanone, 1-(2-phenyl-4-pyrimidinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2-phenyl-4-pyrimidinyl)-, oxime
    • 6-(1-nitrosopropylidene)-2-phenyl-1H-pyrimidine
    • 89967-10-2
    • DTXSID40756155
    • 6-(1-Nitrosopropylidene)-2-phenyl-1,6-dihydropyrimidine
    • Inchi: InChI=1S/C13H13N3O/c1-2-11(16-17)12-8-9-14-13(15-12)10-6-4-3-5-7-10/h3-9,17H,2H2,1H3/b16-11+
    • InChI Key: HZHHDLQTRJPYIB-LFIBNONCSA-N
    • SMILES: CCC(=NO)C1=NC(=NC=C1)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 227.105862047g/mol
  • Monoisotopic Mass: 227.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.4Ų

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